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Compound of Interest

Compound Name: Ethyl dichlorocarbamate

Cat. No.: B083546

A comprehensive review of the synonyms, physicochemical properties, and experimental
protocols related to dichlorinated ethyl carbamate compounds, with a focus on Ethyl N-(3,4-
dichlorophenyl)carbamate.

Due to the limited availability of specific data for "ethyl dichlorocarbamate,” this guide focuses
on a closely related and well-documented compound, Ethyl N-(3,4-dichlorophenyl)carbamate.
This compound is frequently identified in searches for dichlorinated ethyl carbamate derivatives
and serves as a representative molecule for this class of compounds. This technical guide is
intended for researchers, scientists, and professionals in drug development, providing detailed
information on its properties and relevant experimental procedures.

Synonyms and Identifiers

A clear identification of chemical compounds is crucial for research and development. The
following is a list of synonyms and identifiers for Ethyl N-(3,4-dichlorophenyl)carbamate:

o Systematic Name: ethyl N-(3,4-dichlorophenyl)carbamate[1]
e CAS Number: 7159-94-6[1]

e Molecular Formula: CoHoCIl2NO2[1]

o Other Names:

o Carbamic acid, (3,4-dichlorophenyl)-, ethyl ester[1]
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o 3,4-dichlorophenyl ethylcarbamate[1]
o NSC 204606[1]

Physicochemical and Spectral Data

Quantitative data for Ethyl N-(3,4-dichlorophenyl)carbamate is summarized in the table below
for easy reference and comparison.

Property Value Source
Molecular Weight 234.08 g/mol [1]
Exact Mass 233.0010339 Da [1]
XLogP3 3.9 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p 2 s
Rotatable Bond Count 3 [1]
Topological Polar Surface Area  38.3 A2 [1]
Heavy Atom Count 14 [1]

Spectral Information:

¢ GC-MS: Mass spectral data is available, with major peaks observed at m/z 29, 161, and 233.

[1]

* IH NMR and 8C NMR: Spectral data are available and can be accessed through public
databases such as PubChem.

¢ IR Spectra: Infrared spectroscopy data is also available for this compound.

Experimental Protocols
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Detailed methodologies are essential for the replication of scientific findings. The following
section outlines a general procedure for the synthesis of a related compound, ethyl N-
methylcarbamate, which can be adapted for the synthesis of other carbamates.

Synthesis of Ethyl N-methylcarbamate from Ethyl Chloroformate

This procedure describes the reaction of ethyl chloroformate with methylamine to produce ethyl
N-methylcarbamate.[2]

Materials:

o Ethyl chloroformate (2 moles)

e 33% aqueous methylamine solution (2 moles)
e Sodium hydroxide (2 moles)

o Ether

e Potassium carbonate

e Ice-salt mixture

Procedure:

 In a 2-liter flask equipped with a mechanical stirrer and cooled with an ice-salt mixture,
combine 300 cc of ether and 186 g of 33% aqueous methylamine solution.

e Cool the stirred mixture to 5°C.
e Slowly add 217 g of ethyl chloroformate, ensuring the temperature does not exceed 5°C.

e When approximately half of the ethyl chloroformate has been added, begin the gradual
addition of a cold solution of 80 g of sodium hydroxide in 120 cc of water. The addition of the
remaining ethyl chloroformate and the sodium hydroxide solution should be completed
simultaneously.

e Maintain constant mechanical stirring throughout the addition.
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 After the addition is complete, let the mixture stand for fifteen minutes.
o Separate the ether layer. Extract the aqueous layer with 100 cc of ether.

o Combine the ether layers and dry them by shaking with approximately 8 g of potassium
carbonate in two portions.

o Distill the ether from the mixture.

« Distill the remaining residue under reduced pressure, collecting the fraction at 55-60°/12
mm.

Yield: The reported yield of ethyl N-methylcarbamate is 182—-185 g (88-90% of the theoretical
amount).[2]

Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.
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General Synthesis Workflow for Ethyl N-Arylcarbamates
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Caption: General synthesis workflow for ethyl N-arylcarbamates.
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Caption: Logical relationship between the user query and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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